6-(4-Nonylpiperidin-1-yl)hexan-1-ol;hydrochloride
Overview
Description
6-(4-Nonylpiperidin-1-yl)hexan-1-ol;hydrochloride is a chemical compound with the molecular formula C16H33NOCl. It is a derivative of piperidine, a six-membered heterocyclic compound containing one nitrogen atom. This compound is known for its various applications in scientific research, particularly in the fields of chemistry, biology, and medicine .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-(4-Nonylpiperidin-1-yl)hexan-1-ol;hydrochloride typically involves the reaction of 4-nonylpiperidine with hexan-1-ol under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its hydrochloride form .
Chemical Reactions Analysis
Types of Reactions
6-(4-Nonylpiperidin-1-yl)hexan-1-ol;hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.
Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as halides and amines. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines .
Scientific Research Applications
6-(4-Nonylpiperidin-1-yl)hexan-1-ol;hydrochloride has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes and interactions with biological targets.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific medical conditions.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 6-(4-Nonylpiperidin-1-yl)hexan-1-ol;hydrochloride involves its interaction with specific molecular targets and pathways within cells. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of its use .
Comparison with Similar Compounds
Similar Compounds
6-(Piperidin-1-yl)hexan-1-ol: A similar compound with a piperidine ring and a hexanol chain, but without the nonyl group.
6-(4-Hexylpiperidin-1-yl)hexan-1-ol: Another related compound with a hexyl group instead of a nonyl group.
Uniqueness
6-(4-Nonylpiperidin-1-yl)hexan-1-ol;hydrochloride is unique due to the presence of the nonyl group, which may impart specific chemical and biological properties. This structural feature can influence the compound’s reactivity, solubility, and interactions with biological targets, making it distinct from other similar compounds .
Properties
CAS No. |
61515-57-9 |
|---|---|
Molecular Formula |
C20H42ClNO |
Molecular Weight |
348.0 g/mol |
IUPAC Name |
6-(4-nonylpiperidin-1-yl)hexan-1-ol;hydrochloride |
InChI |
InChI=1S/C20H41NO.ClH/c1-2-3-4-5-6-7-10-13-20-14-17-21(18-15-20)16-11-8-9-12-19-22;/h20,22H,2-19H2,1H3;1H |
InChI Key |
ZQQHNYBPWQBYRD-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCC1CCN(CC1)CCCCCCO.Cl |
Origin of Product |
United States |
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